Cas no 31098-20-1 (Potassium 3-sulphonatopropyl acrylate)

• Product Name: Potassium 3-sulphonatopropyl acrylate
• CAS No: 31098-20-1
• MF: C₆H₉KO₅S
• MW: 232.295962095261
• MDL: MFCD00010138
• CID: 53697
• PubChem ID: 24855145
• Update Time: 2026-05-14

Potassium 3-sulphonatopropyl acrylate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-sulphonatopropyl acrylate
• Potassium 3-prop-2-enoyloxypropane-1-sulfonate
• 3-sulfopropyl acrylate potassiumsalt
• 3-sulforpropyl acrylate potassium salt
• 2-Propenoic acid,3-sulfopropyl ester,potassium salt
• 2-Propenoic acid,3-sulfopropyl ester,potassium salt (1:1)
• EINECS 250-465-0
• Acrylic Acid 3-Sulfopropyl Ester Potassium Salt
• Potassium 3-(Acryloyloxy)propane-1-sulfonate
• 3-SPA Potassium salt
• POTASSIUM SULFOPROPYLACRYLATE

• MDL： MFCD00010138
• Inchi： InChI=1S/C6H10O5S.K/c1-2-6(7)11-4-3-5-12(8,9)10;/h2H,1,3-5H2,(H,8,9,10);/q;+1/p-1
• InChI Key： VSFOXJWBPGONDR-UHFFFAOYSA-M
• SMILES： C=CC(=O)OCCCS(=O)(=O)[O-].[K+]

Computed Properties

• Exact Mass: 231.98100
• Monoisotopic Mass: 231.980776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.9

Experimental Properties

• Color/Form: Pale yellow powder
• Melting Point: 302 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.88000
• LogP: 0.73170
• Sensitiveness: Sensitive to light; Sensitive to heat; Sensitive to humidity
• Solubility: Not available

Potassium 3-sulphonatopropyl acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters